Cas no 1804160-84-6 (Ethyl 2-(3-bromopropyl)-3-fluorobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-3-fluorobenzoate
• CAS No: 1804160-84-6
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4957737
• Update Time: 2025-06-11

Ethyl 2-(3-bromopropyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-3-fluorobenzoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)10-5-3-7-11(14)9(10)6-4-8-13/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： QGFZLWOQASOCSI-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-3-fluorobenzoate

Introduction to Ethyl 2-(3-bromopropyl)-3-fluorobenzoate (CAS No. 1804160-84-6)

Ethyl 2-(3-bromopropyl)-3-fluorobenzoate (CAS No. 1804160-84-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and fluorinated functionalities, which confer it with distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate consists of an ethyl ester group, a brominated propyl chain, and a fluorinated benzene ring. The presence of these functional groups provides a versatile platform for further chemical modifications, making it an attractive starting material for the development of novel compounds with diverse biological activities.

Recent research has highlighted the potential of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate in the field of medicinal chemistry. Studies have shown that compounds derived from this intermediate exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of derivatives of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate as potential inhibitors of the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammatory processes. The results demonstrated that several derivatives exhibited potent COX-2 inhibitory activity, suggesting their potential as anti-inflammatory agents.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers explored the use of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate as a building block for the synthesis of novel antimicrobial agents. The synthesized compounds were tested against a panel of bacterial strains, and several derivatives showed significant antibacterial activity, particularly against multidrug-resistant strains. These findings underscore the potential of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate as a starting point for the development of new antibiotics.

Beyond its applications in medicinal chemistry, Ethyl 2-(3-bromopropyl)-3-fluorobenzoate has also been investigated for its use in materials science. The unique combination of bromine and fluorine atoms in its structure makes it suitable for the synthesis of functional polymers with tailored properties. A study published in Macromolecules in 2020 described the preparation of copolymers containing Ethyl 2-(3-bromopropyl)-3-fluorobenzoate units and their application as stimuli-responsive materials. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them promising candidates for various industrial applications.

The synthesis of Ethyl 2-(3-bromopropyl)-3-fluorobenzoate typically involves multi-step reactions, starting from readily available starting materials such as fluoroacetic acid and bromopropanol. The esterification reaction to form the ethyl ester group is usually carried out under mild conditions using a suitable catalyst. Subsequent functionalization steps can be tailored to introduce additional functionalities or modify existing ones, depending on the desired application.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle Ethyl 2-(3-bromopropyl)-3-fluorobenzoate with appropriate personal protective equipment (PPE) due to its reactive nature. Proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, Ethyl 2-(3-bromopropyl)-3-fluorobenzoate (CAS No. 1804160-84-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a solid foundation for further research and development, making it an important intermediate in the synthesis of novel compounds with diverse biological activities and material properties.